![molecular formula C12H13BrO4 B1626536 Ethyl 2-bromo-3-(4-methoxyphenyl)-3-oxopropanoate CAS No. 87943-96-2](/img/structure/B1626536.png)
Ethyl 2-bromo-3-(4-methoxyphenyl)-3-oxopropanoate
Overview
Description
Ethyl 2-bromo-3-(4-methoxyphenyl)-3-oxopropanoate is a specialty product used in proteomics research . Its molecular formula is C12H13BrO4 .
Chemical Reactions Analysis
The autopolymerization reaction of 2-bromo-3-methoxythiophene was studied, and it was found that the reaction mechanism occurred in multiple steps . When brominated alkoxythiophene was used as a monomer, hydrogen bromide gas was generated, acting not only as a catalyst of the polymerization reaction but also as an acid to cleave the alkoxyl group .Scientific Research Applications
Synthesis of Lignan Conjugates for Antimicrobial and Antioxidant Studies
Ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates and related compounds have been synthesized and evaluated for their antimicrobial and antioxidant activities. Notably, some derivatives exhibited excellent antibacterial and antifungal properties, alongside profound antioxidant potential. These findings suggest potential applications in developing antimicrobial and antioxidant agents (K. Raghavendra et al., 2016).
Novel Copolymers for Advanced Material Applications
Research into novel copolymers involving ring-disubstituted propyl 2-cyano-3-phenyl-2-propenoates, which share structural similarities with Ethyl 2-bromo-3-(4-methoxyphenyl)-3-oxopropanoate, has been conducted. These studies focused on the synthesis and characterization of the copolymers, revealing their potential in creating materials with unique thermal and structural properties, hinting at applications in material science and engineering (G. Kharas et al., 2016).
Antiviral Activity of Pyrimidine Derivatives
The synthesis of pyrimidine derivatives, which are structurally related to this compound, has shown antiviral activities against retroviruses. These compounds, particularly the 5-substituted 2,4-diaminopyrimidine derivatives, have demonstrated marked inhibition of retrovirus replication in cell culture, underscoring their potential as antiviral agents (D. Hocková et al., 2003).
Electroreductive Radical Cyclization Studies
Investigations into the electroreductive radical cyclization of Ethyl 2-bromo-3-(propargyloxy)propanoates catalyzed by nickel(I) complexes have been carried out. These studies provide valuable insights into the mechanistic aspects of electroreductive cyclizations, offering potential methodologies for synthetic organic chemistry (A. Esteves et al., 2005).
Synthesis of Non-Steroidal Anti-Inflammatory Agents
Ethyl 2-bromo-6-methoxynaphthalene, a compound closely related to this compound, has been identified as an important intermediate in the synthesis of non-steroidal anti-inflammatory agents. The synthesis of such intermediates is crucial for the development of drugs like nabumetone and naproxen, showcasing the compound's relevance in medicinal chemistry (Wei-Ming Xu & Hong-Qiang He, 2010).
Future Directions
While specific future directions for Ethyl 2-bromo-3-(4-methoxyphenyl)-3-oxopropanoate are not provided, related compounds like thiophene derivatives have been widely studied and have received much attention for their conductivity and optical nature affected by external stimuli . They have applications in field-effect transistors, electroluminescent devices, and solar cells .
Mechanism of Action
Target of Action
Ethyl 2-bromo-3-(4-methoxyphenyl)-3-oxopropanoate is a specialty product for proteomics research
Mode of Action
It’s worth noting that bromo-containing compounds often participate in carbon-carbon bond-forming reactions such as the suzuki–miyaura (sm) cross-coupling . This reaction involves the transmetalation of nucleophilic organic groups from boron to palladium .
Biochemical Pathways
It’s plausible that it could be involved in the suzuki–miyaura cross-coupling pathway, given its structural features . This pathway involves the formation of carbon-carbon bonds, which is a fundamental process in organic synthesis .
Properties
IUPAC Name |
ethyl 2-bromo-3-(4-methoxyphenyl)-3-oxopropanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13BrO4/c1-3-17-12(15)10(13)11(14)8-4-6-9(16-2)7-5-8/h4-7,10H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWFFTVVEZANQDO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C(=O)C1=CC=C(C=C1)OC)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13BrO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20516411 | |
Record name | Ethyl 2-bromo-3-(4-methoxyphenyl)-3-oxopropanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20516411 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
301.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
87943-96-2 | |
Record name | Ethyl 2-bromo-3-(4-methoxyphenyl)-3-oxopropanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20516411 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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